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Compound of Interest

Compound Name: Cetyl sulfate

Cat. No.: B086745

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cetyl sulfate, a significant
surfactant used in various scientific and industrial applications. The guide details its
classification, physicochemical properties, and the experimental protocols required for its
characterization, adhering to stringent data presentation and visualization standards.

Surfactant Classification and Type

Cetyl sulfate, most commonly utilized as its sodium salt (sodium cetyl sulfate), is
unequivocally classified as an anionic surfactant. This classification is based on the presence
of a negatively charged hydrophilic head group.

Specifically, it belongs to the alkyl sulfate category of surfactants. The molecule consists of a
long, hydrophobic alkyl chain (the cetyl group, C16) and a hydrophilic sulfate group (-OSOs™)
as the head. This amphiphilic structure, possessing both water-repelling and water-attracting
moieties, allows it to effectively reduce surface and interfacial tension.

The chemical formula for sodium cetyl sulfate is CisH33NaO4S, and it is also known by
synonyms such as sodium hexadecyl sulfate. Its structure is fundamental to its function as an
emulsifier, detergent, and foaming agent in numerous formulations.[1]
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Classification of Cetyl Sulfate.

Physicochemical Properties

The performance of a surfactant is defined by its key physicochemical parameters. The
following table summarizes the critical properties of sodium cetyl sulfate.
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Property Value Units Notes
) Also appears as
Chemical Formula C16H33NaO4S -
Ci16H3404S-Na.
Molecular Weight 344.49 g/mol [1]

Estimated based on
analogous alkyl

sulfates. The CMC is
Critical Micelle

Concentration (CMC)

~0.1 mM the concentration at
which surfactant
monomers begin to

form micelles.

At 45°C. This value

) represents the
Surface Tension at

CMC (y_CMC)

~40 mN/m minimum surface
tension achieved at or
above the CMC.

The temperature at

which the solubility of
Krafft Temperature the surfactant equals
(T_K) its CMC. Below this

temperature, micelle

formation is limited.

Experimental Protocols

Accurate determination of the physicochemical properties of surfactants is essential for their
application. The following sections detail the standard methodologies for measuring the key
parameters of sodium cetyl sulfate.

Determination of Critical Micelle Concentration (CMC)

The CMC can be determined by monitoring a physical property of the surfactant solution that
exhibits a sharp change in its dependence on concentration. Two common and reliable
methods are conductometry and tensiometry.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pubs.acs.org/doi/full/10.1021/ja01863a048
https://www.benchchem.com/product/b086745?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

This method is suitable for ionic surfactants like sodium cetyl sulfate. It relies on the change in
the molar conductivity of the solution as micelles are formed.

Protocol:

o Preparation of Stock Solution: Prepare a concentrated stock solution of sodium cetyl sulfate
in deionized water (e.g., 10 mM). Ensure the temperature is maintained above the Krafft
temperature (~45°C) to ensure solubility.

« Titration Setup: Place a known volume of deionized water in a thermostated vessel equipped
with a calibrated conductivity probe and a magnetic stirrer.

o Data Collection: Titrate the deionized water with the stock solution by adding small, precise
aliquots. After each addition, allow the system to equilibrate and record the conductivity.

» Data Analysis: Plot the measured conductivity as a function of the surfactant concentration.
The plot will show two linear regions with different slopes. The point of intersection of these
two lines corresponds to the CMC.
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Conductometric Titration Workflow
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Workflow for CMC determination via conductometry.

This method involves measuring the surface tension of surfactant solutions at various
concentrations. The surface tension decreases with increasing surfactant concentration until
the CMC is reached, after which it remains relatively constant.

Protocol:
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e Preparation of Solutions: Prepare a series of sodium cetyl sulfate solutions of varying
concentrations in deionized water.

e Instrument Setup: Calibrate a surface tensiometer (e.g., using a Du Nouy ring or Wilhelmy
plate method) at the desired temperature (above the Krafft temperature).

o Measurement: Measure the surface tension of each prepared solution. Ensure the
measuring probe is thoroughly cleaned between measurements.

» Data Analysis: Plot the surface tension as a function of the logarithm of the surfactant
concentration. The CMC is determined from the intersection of the two linear portions of the
curve. The surface tension value at this plateau is the y_CMC.

Determination of Krafft Temperature (T_Kk)

The Krafft temperature is the temperature at which the solubility of a surfactant becomes equal
to its CMC. Below the T_k, the surfactant exists as hydrated crystals.

Protocol:

o Sample Preparation: Prepare a surfactant solution with a concentration significantly above its
CMC (e.g., 5-10 times the estimated CMC).

o Crystallization: Cool the solution (e.g., in a refrigerator) until the surfactant precipitates,
forming a turbid suspension.

o Heating and Measurement: Place the suspension in a thermostated vessel with a
conductivity probe and a thermometer. Slowly heat the solution under constant stirring.
Record the conductivity as a function of temperature.

o Data Analysis: Plot the conductivity versus temperature. A sharp increase in conductivity will
be observed at the Krafft temperature, as the dissolution of the hydrated crystals leads to a
sudden increase in the concentration of charge-carrying monomers and micelles. The
temperature at the inflection point is the T_k.
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Krafft Temperature Determination

Prepare Concentrated
Surfactant Solution (>CMC)

Cool Solution to
Induce Precipitation

Slowly Heat Suspension
with Stirring
Record Conductivity
and Temperature

'

Plot Conductivity
vs. Temperature

Identify T_k at
Sharp Inflection Point

Click to download full resolution via product page

Workflow for Krafft temperature determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to Cetyl Sulfate:
Classification, Properties, and Experimental Analysis]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b086745#cetyl-sulfate-surfactant-
classification-and-type]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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